Cas no 1105252-58-1 (N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 1105252-58-1
• MF: C₁₇H₁₆N₆O
• MW: 320.34854221344
• CID: 6267859
• PubChem ID: 30859360
• Update Time: 2025-10-30

N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• AKOS005655283
• N6-(furan-2-ylmethyl)-N4-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• F5325-0084
• 6-N-(furan-2-ylmethyl)-4-N-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 1105252-58-1
• CCG-339248
• VU0641971-1
• N6-[(furan-2-yl)methyl]-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C17H16N6O/c1-11-4-6-12(7-5-11)20-15-14-10-19-23-16(14)22-17(21-15)18-9-13-3-2-8-24-13/h2-8,10H,9H2,1H3,(H3,18,19,20,21,22,23)
• InChI Key： XZILSGXGLCPBKD-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=NC2=C(C=NN2)C(=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 320.13855916g/mol
• Monoisotopic Mass: 320.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 91.7Ų

Additional information on N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Recent Advances in the Study of N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine (CAS: 1105252-58-1)

N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS: 1105252-58-1) has emerged as a promising compound in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential as a kinase inhibitor, particularly in the context of cancer therapy. This research brief synthesizes the latest findings regarding its molecular mechanisms, pharmacological properties, and therapeutic applications.

The compound belongs to the pyrazolopyrimidine class, which is known for its ability to modulate kinase activity. Structural analysis reveals that the furan-2-ylmethyl and 4-methylphenyl substituents play a critical role in its binding affinity to target kinases. Recent in vitro studies have demonstrated its selective inhibition of specific kinases involved in cell proliferation and survival pathways, making it a candidate for targeted cancer therapies.

Pharmacokinetic studies of N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine have shown favorable absorption and distribution profiles. Animal models have indicated that the compound exhibits good bioavailability and can penetrate cellular membranes effectively. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects, which are currently under investigation in ongoing preclinical trials.

One of the most significant breakthroughs involves the compound's efficacy in inhibiting tumor growth in xenograft models. Researchers have observed dose-dependent reductions in tumor volume, with minimal toxicity to normal tissues. These findings suggest that N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine could serve as a lead compound for developing next-generation kinase inhibitors with improved specificity and safety profiles.

Future research directions include structural optimization to enhance potency and selectivity, as well as combinatorial studies with other therapeutic agents to evaluate synergistic effects. Additionally, efforts are underway to elucidate the compound's mechanism of action at the molecular level, which could provide insights into its broader applications in treating kinase-driven diseases.

In conclusion, N6-(furan-2-yl)methyl-N4-(4-methylphenyl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine represents a significant advancement in kinase inhibitor research. Its unique structural features and promising preclinical results position it as a valuable candidate for further development in oncology and beyond. Continued investigation into its pharmacological properties and therapeutic potential will be critical for translating these findings into clinical applications.